Cas no 1864732-99-9 (3-(tert-butoxy)methoxypiperidine)

• Product Name: 3-(tert-butoxy)methoxypiperidine
• CAS No: 1864732-99-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6329737
• PubChem ID: 165885376
• Update Time: 2025-06-10

3-(tert-butoxy)methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)methoxypiperidine
• EN300-1995932
• 1864732-99-9
• 3-[(tert-butoxy)methoxy]piperidine

• Inchi： 1S/C10H21NO2/c1-10(2,3)13-8-12-9-5-4-6-11-7-9/h9,11H,4-8H2,1-3H3
• InChI Key： QQUJAZABHYDDFJ-UHFFFAOYSA-N
• SMILES： O(COC(C)(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(tert-butoxy)methoxypiperidine

Recent Advances in the Study of 3-(tert-butoxy)methoxypiperidine (CAS: 1864732-99-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(tert-butoxy)methoxypiperidine (CAS: 1864732-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of complex molecules, particularly in the development of central nervous system (CNS) targeted therapies.

One of the key areas of interest is the compound's application in the synthesis of novel piperidine derivatives, which are known for their pharmacological significance. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(tert-butoxy)methoxypiperidine serves as a crucial building block in the development of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. The study emphasized the compound's stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes.

Further investigations into the biological activity of 3-(tert-butoxy)methoxypiperidine have revealed its potential as a modulator of G-protein coupled receptors (GPCRs). A recent preprint on bioRxiv reported that derivatives of this compound exhibit high affinity for specific GPCR subtypes, suggesting its utility in designing next-generation therapeutics for neurological disorders. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for future in vivo studies.

In addition to its pharmacological potential, the compound has also been explored for its role in chemical biology. A 2024 paper in ACS Chemical Biology detailed the use of 3-(tert-butoxy)methoxypiperidine as a probe to study enzyme mechanisms. The researchers employed this compound to investigate the catalytic activity of cytochrome P450 enzymes, uncovering new insights into substrate-enzyme interactions. This application underscores the compound's versatility beyond drug development, highlighting its value in fundamental research.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(tert-butoxy)methoxypiperidine for clinical use. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to address these issues, with a focus on improving yield and purity. Collaborative research between academia and industry is expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-(tert-butoxy)methoxypiperidine (CAS: 1864732-99-9) represents a promising candidate in both drug discovery and chemical biology. Its structural flexibility, combined with its demonstrated biological activity, positions it as a valuable tool for researchers. Future studies should focus on elucidating its mechanism of action and exploring its potential in treating a broader range of diseases. This brief underscores the importance of continued investment in research to fully realize the compound's therapeutic and scientific potential.